Cas no 180692-27-7 (1-Methyl-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate)

• Product Name: 1-Methyl-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate
• CAS No: 180692-27-7
• MF: C₇H₁₀F₃NO₃S
• MW: 245.219411373138
• MDL: MFCD22690664
• CID: 1377639
• PubChem ID: 11379577
• Update Time: 2025-04-20

1-Methyl-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 1,2,3,6-tetrahydro-1-methyl-4-pyridinylester
• 1-methyl-4-[(trifluoromethanesulfonyl)oxy]-1,2,3,6-tetrahydropyridine
• 1-Methyl-1,2,3,6-tetrahydropyridin-4-yl trifluoroMethanesulfonate
• 1-METHYL-4-(TRIFLUOROMETHYLSULFONYL)-1,2,3,6-TETRAHYDROPYRIDINE
• VLJCJEJRGHGDMQ-UHFFFAOYSA-N
• PB36176
• SB10832
• FCH2309420
• AK170811
• 802P
• 1-Methyl-4-(trifluoromethylsulfonyloxy)-1,2,3,6-tetrahydropyridine
• (1-methyl-3,6-dihydro-2H-pyridin-4-yl) trifluoromethanesulfonate
• trifluoromethanesulfonic acid 1-methyl-1,2,3,6-tetrahydro-pyridin-4-yl ester
• trifluo
• Trifluoro-methanesulfonic acid 1-methyl-1,2,3,6-tetrahydro-pyridin-4-yl ester
• 1-METHYL-3,6-DIHYDRO-2H-PYRIDIN-4-YL TRIFLUOROMETHANESULFONATE
• AKOS025290883
• Trifluoromethylsulfonic acid 1-methyl-1,2,3,6-tetrahydro-pyridin-4-yl ester
• AS-33852
• 180692-27-7
• Methanesulfonic acid, 1,1,1-trifluoro-, 1,2,3,6-tetrahydro-1-methyl-4-pyridinyl ester
• DB-111015
• EN300-2008050
• 1-methyl-1,2,3,6-tetrahydropyridin-4-yltrifluoromethanesulfonate
• A881094
• SY108792
• CS-0052479
• SCHEMBL306966
• MFCD22690664
• 1-Methyl-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate

• MDL： MFCD22690664
• Inchi： 1S/C7H10F3NO3S/c1-11-4-2-6(3-5-11)14-15(12,13)7(8,9)10/h2H,3-5H2,1H3
• InChI Key： VLJCJEJRGHGDMQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCN(C)CC1

Computed Properties

• Exact Mass: 245.0334
• Monoisotopic Mass: 245.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.4

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives